Cas no 61752-37-2 (3-hydroxy-3-(4-methylphenyl)propanoic acid)

• Product Name: 3-hydroxy-3-(4-methylphenyl)propanoic acid
• CAS No: 61752-37-2
• MF: C₁₀H₁₂O₃
• MW: 180.20
• CID: 5077610
• PubChem ID: 12330153
• Update Time: 2024-03-03

3-hydroxy-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-p-tolyl-propionic acid
• 3-hydroxy-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C10H12O3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)
• InChI Key： PIMKMKVAKLQBIE-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(CC(O)=O)O)=CC=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids